2-({2-Oxo-2-[3-(trifluoromethyl)phenyl]ethyl}sulfanyl)-4-(trifluoromethyl)-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a trifluoromethyl ketone (TFMK), which are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons . It has a molecular formula of C15H7F6N3OS .
Molecular Structure Analysis
The molecular weight of this compound is 391.2909992 . Unfortunately, the specific molecular structure analysis is not available in the search results.Scientific Research Applications
Structural Characterization and Inhibitory Potential
- Structural insights into dihydropyrimidine derivatives, including a compound with a similar structure, have been explored for their potential as dihydrofolate reductase (DHFR) inhibitors. X-ray diffraction analysis revealed their crystalline structures and potential inhibitory effects against the human DHFR enzyme, suggesting applications in the development of new chemotherapeutic agents (L. H. Al-Wahaibi et al., 2021).
Spectroscopic Analysis and Chemotherapeutic Potential
- Spectroscopic techniques have been employed to investigate the structure of similar pyrimidine derivatives, highlighting their potential as anti-diabetic compounds. Molecular docking studies suggest these compounds could exhibit inhibitory activity against specific targets, indicating their utility in drug discovery for diabetes and other diseases (N. Z. Alzoman et al., 2015).
Crystal Structure and Biological Activities
- Research on pyrido[4,3-d]pyrimidine derivatives has provided details on their crystal structure and potential biological activities. These insights can guide the synthesis of novel compounds with improved pharmacological profiles (Mo et al., 2007).
Synthesis of Trifluoromethylated Analogues
- The synthesis of trifluoromethylated analogues of dihydroorotic acid showcases the utility of pyrimidine derivatives in creating compounds with potential medicinal chemistry applications. These analogues demonstrate the importance of structural motifs for drug design (V. Sukach et al., 2015).
Cytotoxic Activity of Pyrimidine Derivatives
- Novel thiopyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines. This research highlights the potential of pyrimidine derivatives in cancer therapy, with specific derivatives showing promising results (Marcin Stolarczyk et al., 2018).
Future Directions
Trifluoromethylation reactions, which this compound could potentially be involved in, are important transformations in the research and development of drugs, agrochemicals, and functional materials . Therefore, the future directions could involve further exploration of these reactions and their applications.
Properties
IUPAC Name |
2-[2-oxo-2-[3-(trifluoromethyl)phenyl]ethyl]sulfanyl-4-(trifluoromethyl)pyrimidine-5-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H7F6N3OS/c16-14(17,18)10-3-1-2-8(4-10)11(25)7-26-13-23-6-9(5-22)12(24-13)15(19,20)21/h1-4,6H,7H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXXDCHRQIAVWLN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C(=O)CSC2=NC=C(C(=N2)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H7F6N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.